Cas no 51421-28-4 ((3-bromo-4-chlorophenyl)methylhydrazine)

• Product Name: (3-bromo-4-chlorophenyl)methylhydrazine
• CAS No: 51421-28-4
• MF: C₇H₈BrClN₂
• MW: 235.508819580078
• CID: 6553786
• PubChem ID: 23334355
• Update Time: 2025-05-19

(3-bromo-4-chlorophenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (3-bromo-4-chlorophenyl)methylhydrazine
• (3-bromo-4-chlorophenyl)methyl]hydrazine

• Inchi： 1S/C7H8BrClN2/c8-6-3-5(4-11-10)1-2-7(6)9/h1-3,11H,4,10H2
• InChI Key： ZUFKJOBIQWYVSA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(Br)C=1)NN

Additional information on (3-bromo-4-chlorophenyl)methylhydrazine

Recent Advances in the Study of (3-bromo-4-chlorophenyl)methylhydrazine (CAS: 51421-28-4) in Chemical Biology and Pharmaceutical Research

The compound (3-bromo-4-chlorophenyl)methylhydrazine (CAS: 51421-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This hydrazine derivative, characterized by its unique bromo- and chloro-substituted phenyl ring, has been explored for its bioactive properties, including its role as a precursor in the synthesis of novel therapeutic agents. Recent studies have focused on its mechanism of action, pharmacokinetics, and potential therapeutic uses, particularly in oncology and infectious diseases.

One of the key areas of research involves the use of (3-bromo-4-chlorophenyl)methylhydrazine as an intermediate in the synthesis of small-molecule inhibitors targeting specific enzymes or pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of inhibitors for tyrosine kinase receptors, which are implicated in various cancers. The study highlighted the compound's ability to form stable covalent bonds with active site residues, thereby enhancing inhibitory potency. This finding opens new avenues for the design of targeted cancer therapies with improved efficacy and reduced off-target effects.

In addition to its role in oncology, (3-bromo-4-chlorophenyl)methylhydrazine has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's interaction with bacterial cell wall synthesis enzymes. These results suggest its potential as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

Pharmacokinetic studies of (3-bromo-4-chlorophenyl)methylhydrazine have also been a focus of recent research. A 2024 paper in Drug Metabolism and Disposition explored its metabolic stability and bioavailability in rodent models. The study found that the compound exhibits moderate oral bioavailability and undergoes hepatic metabolism primarily via cytochrome P450 enzymes. These findings are critical for optimizing dosing regimens and minimizing potential drug-drug interactions in future clinical applications.

Despite these promising developments, challenges remain in the clinical translation of (3-bromo-4-chlorophenyl)methylhydrazine-based therapeutics. Issues such as toxicity profiles, formulation stability, and large-scale synthesis need to be addressed. Ongoing research is exploring structural modifications to improve safety and efficacy, as well as novel delivery systems to enhance target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, (3-bromo-4-chlorophenyl)methylhydrazine (CAS: 51421-28-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from cancer therapy to antimicrobial development, with recent studies providing valuable insights into its mechanisms and pharmacokinetics. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs, provided that the current challenges can be overcome through innovative scientific approaches.